Cas no 63787-13-3 (Benzenepropanoic acid, 4-(chloroacetyl)-, methyl ester)
63787-13-3 structure
Product Name:Benzenepropanoic acid, 4-(chloroacetyl)-, methyl ester
CAS No:63787-13-3
MF:C12H13ClO3
MW:240.682822942734
CID:425735
PubChem ID:10800114
Update Time:2025-04-19
Benzenepropanoic acid, 4-(chloroacetyl)-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- Benzenepropanoic acid, 4-(chloroacetyl)-, methyl ester
- methyl 3-[4-(2-chloroacetyl)phenyl]propanoate
- SCHEMBL9294508
- DTXSID30445107
- methyl 3-(4-chloroacetylphenyl)-propionate
- WZTUDEBHYBHGHD-UHFFFAOYSA-N
- methyl 3-(4-chloroacetylphenyl)propionate
- 63787-13-3
-
- Inchi: 1S/C12H13ClO3/c1-16-12(15)7-4-9-2-5-10(6-3-9)11(14)8-13/h2-3,5-6H,4,7-8H2,1H3
- InChI Key: WZTUDEBHYBHGHD-UHFFFAOYSA-N
- SMILES: ClCC(C1C=CC(=CC=1)CCC(=O)OC)=O
Computed Properties
- Exact Mass: 240.05539
- Monoisotopic Mass: 240.0553220g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 6
- Complexity: 245
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 43.4Ų
Experimental Properties
- PSA: 43.37
Benzenepropanoic acid, 4-(chloroacetyl)-, methyl ester Related Literature
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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